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Compound of Interest

Compound Name: GSK2245035

Cat. No.: B607784 Get Quote

Researchers and laboratory professionals handling GSK2245035, a selective Toll-like receptor

7 (TLR7) agonist, must adhere to stringent disposal procedures to mitigate potential health and

environmental risks.[1][2] Due to its hazardous properties, including being toxic if swallowed,

harmful in contact with skin, fatal if inhaled, and very toxic to aquatic life with long-lasting

effects, proper disposal is a critical aspect of laboratory safety.

Personal Protective Equipment and Handling
Before beginning any disposal-related activities, it is imperative to wear appropriate personal

protective equipment (PPE). This includes double chemotherapy gloves, a solid-front barrier

gown, and safety goggles or a full-face shield.[3] All handling of GSK2245035 waste should be

conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or

aerosols.
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Hazard Statement Personal Protective Equipment (PPE)

H301: Toxic if swallowed
Double chemotherapy gloves, solid-front barrier

gown, safety goggles/face shield[3]

H312: Harmful in contact with skin
Double chemotherapy gloves, solid-front barrier

gown[3]

H330: Fatal if inhaled
Wear respiratory protection, use only in a well-

ventilated area or fume hood

H410: Very toxic to aquatic life with long lasting

effects
Avoid release to the environment

Step-by-Step Disposal Protocol
The disposal of GSK2245035 and its contaminated materials must be managed in accordance

with federal, state, and local regulations for hazardous waste.[3][4] The following is a general

procedural guide:

Waste Segregation: All waste contaminated with GSK2245035, including unused product,

solutions, contaminated labware (e.g., vials, pipette tips, gloves), and cleaning materials,

must be segregated from other laboratory waste streams.[3][5] Do not mix this waste with

other chemical or biological waste unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[3]

Containerization:

Solid Waste: Place all solid waste, such as contaminated gloves, gowns, and labware, into

a designated, leak-proof, and clearly labeled hazardous waste container.[5] For sharps like

needles and syringes, use a designated sharps container.[3] However, if a syringe

contains any residual drug, it must be disposed of as hazardous chemical waste in a

special bulk waste container, not a standard sharps container.[3]

Liquid Waste: Collect all liquid waste containing GSK2245035 in a compatible, sealed, and

shatter-resistant container.[5] The original container may be used if it is in good condition

and can be securely sealed.[5] Do not dispose of liquid waste down the sanitary sewer.[4]
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Labeling: All waste containers must be clearly labeled with a hazardous waste tag that

includes the chemical name ("GSK2245035"), concentration, and associated hazards.[5]

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area (SAA) while awaiting pickup.[3] Ensure that incompatible wastes

are stored separately.[5]

Disposal Request: Once a waste container is full or no longer in use, submit a hazardous

waste pick-up request to your institution's EHS office.[3] Do not attempt to transport or

dispose of the waste independently.

Spill Management: In the event of a spill, immediately alert others in the area and follow your

institution's spill response procedures. Small spills may be cleaned up by trained laboratory

personnel wearing appropriate PPE. Collect all spill cleanup materials and dispose of them

as hazardous waste. For larger spills, evacuate the area and contact your EHS office for

assistance.[3]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GSK2245035 waste.
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Caption: Workflow for the safe disposal of GSK2245035 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safety and pharmacodynamics of intranasal GSK2245035, a TLR7 agonist for allergic
rhinitis: A randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Early clinical evaluation of the intranasal TLR7 agonist GSK2245035: Use of translational
biomarkers to guide dosing and confirm target engagement - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. web.uri.edu [web.uri.edu]

4. uwlax.edu [uwlax.edu]

5. - Division of Research Safety | Illinois [drs.illinois.edu]

To cite this document: BenchChem. [Essential Guidance for the Safe Disposal of
GSK2245035]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607784#gsk2245035-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

